N-(3-{[4-(4-methylphenyl)-1-phthalazinyl]oxy}phenyl)acetamide

• IUPAC Name: N-[3-[4-(4-methylphenyl)phthalazin-1-yl]oxyphenyl]acetamide
• InChI: InChI=1S/C23H19N3O2/c1-15-10-12-17(13-11-15)22-20-8-3-4-9-21(20)23(26-25-22)28-19-7-5-6-18(14-19)24-16(2)27/h3-14H,1-2H3,(H,24,27)
• InChI Key: LJHLTTAKNCOQTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(C3=CC=CC=C32)OC4=CC=CC(=C4)NC(=O)C
• Molecular Formula: C23H19N3O2
• Molecular Weight: 369.4 g/mol

Description

N-(3-{[4-(4-methylphenyl)-1-phthalazinyl]oxy}phenyl)acetamide, commonly known as MPAPA, is a synthetic compound that has gained attention in the scientific community for its potential as a therapeutic agent. MPAPA belongs to the class of phthalazinone derivatives and has been studied for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of MPAPA is not fully understood. However, it has been suggested that MPAPA may exert its pharmacological effects through the inhibition of oxidative stress and inflammation. MPAPA has also been shown to modulate various signaling pathways, including the PI3K/Akt and MAPK pathways.
Biochemical and Physiological Effects:
MPAPA has been shown to have various biochemical and physiological effects. It has been shown to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase. MPAPA has also been shown to decrease the levels of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, MPAPA has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using MPAPA in lab experiments is its ability to cross the blood-brain barrier, making it a potential therapeutic agent for the treatment of neurological diseases. MPAPA also has low toxicity and is well-tolerated in animal models. However, one limitation of using MPAPA in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of MPAPA. One potential direction is the development of MPAPA-based drug delivery systems for the treatment of neurological diseases. Another direction is the investigation of MPAPA's potential as a therapeutic agent for the treatment of cancer. Additionally, further studies are needed to fully understand the mechanism of action of MPAPA and its potential applications in scientific research.

Synthesis Methods

The synthesis of MPAPA involves the reaction of 4-methylphenylhydrazine with phthalic anhydride to form 4-(4-methylphenyl)-1-phthalazinone. This intermediate is then reacted with 3-hydroxyacetophenone to form MPAPA. The synthesis of MPAPA has been optimized to increase yields and purity for use in scientific research.

Scientific Research Applications

MPAPA has been studied for its potential use in various scientific research applications. It has been shown to have antioxidant and anti-inflammatory properties, making it a potential therapeutic agent for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. MPAPA has also been studied for its potential use in drug delivery systems due to its ability to cross the blood-brain barrier.